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Cat. No.: B127959 Get Quote

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument beschreibt detaillierte Anwendungshinweise und Protokolle für die

Derivatisierung von Monopentylphthalat (MPE) zur quantitativen Analyse mittels

Gaschromatographie-Massenspektrometrie (GC-MS). Die Derivatisierung ist ein

entscheidender Schritt, um die Flüchtigkeit und thermische Stabilität von polaren Analyten wie

MPE zu erhöhen und somit eine empfindliche und reproduzierbare Analyse zu ermöglichen.

Einleitung
Monopentylphthalat ist ein primärer Metabolit von Di-n-pentylphthalat (DnPP), einem

Weichmacher, der in verschiedenen Konsumprodukten verwendet wird. Die Überwachung von

MPE in biologischen und Umweltproben ist von großem Interesse für die Expositions- und

Risikobewertung. Aufgrund seiner polaren Carboxylgruppe zeigt MPE eine geringe Flüchtigkeit

und neigt zur Adsorption an aktiven Stellen im GC-System, was zu schlechter Peakform und

geringer Empfindlichkeit führt. Die Derivatisierung der Carboxylgruppe, typischerweise durch

Silylierung, überführt MPE in ein flüchtigeres und thermisch stabileres Derivat, das für die GC-

Analyse besser geeignet ist.

Derivatisierungsmethoden
Die gebräuchlichste Methode zur Derivatisierung von Carbonsäuren wie MPE für die GC-

Analyse ist die Silylierung.[1][2][3] Dabei wird der aktive Wasserstoff der Carboxylgruppe durch

eine Trimethylsilyl (TMS)-Gruppe ersetzt.[1] Die am häufigsten verwendeten Reagenzien für

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b127959?utm_src=pdf-interest
https://diverdi.colostate.edu/C442/references/analysis/derivitization/silylation%20overview.pdf
https://www.restek.com/articles/gc-ms-analysis-of-phthalates-comparison-of-gc-stationary-phase-performance
https://www.agilent.com/cs/library/applications/5990-9510EN.pdf
https://diverdi.colostate.edu/C442/references/analysis/derivitization/silylation%20overview.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


diese Reaktion sind N,O-Bis(trimethylsilyl)trifluoracetamid (BSTFA) und N-Methyl-N-

(trimethylsilyl)trifluoracetamid (MSTFA).[4][5] MSTFA gilt als das flüchtigste TMS-Amid und

erzeugt flüchtige Nebenprodukte, die weniger wahrscheinlich mit den Analytenpeaks

interferieren.[3][6][7] Zur Steigerung der Reaktivität kann den Silylierungsreagenzien ein

Katalysator wie Trimethylchlorsilan (TMCS) zugesetzt werden.[7]

Quantitative Datenzusammenfassung
Die folgende Tabelle fasst quantitative Daten für die GC-MS-Analyse von derivatisierten

Phthalatmonoestern aus verschiedenen Studien zusammen. Diese Werte können als Referenz

für die Methodenentwicklung und -validierung dienen.

Analyt
Derivatisier
ungs-
reagenz

Matrix
Nachweisgr
enze (LOD)

Bestimmun
gsgrenze
(LOQ)

Referenz

Monomethylp

hthalat

(MMP)

BSTFA + 1%

TMCS
Urin

0,05 - 0,2

µg/L
0,1 - 0,5 µg/L [8]

Monoethylpht

halat (MEP)

BSTFA + 1%

TMCS
Urin

0,05 - 0,2

µg/L
0,1 - 0,5 µg/L [8]

Mono-n-

butylphthalat

(MnBP)

BSTFA + 1%

TMCS
Urin

0,05 - 0,2

µg/L
0,1 - 0,5 µg/L [8]

Mono-(2-

ethylhexyl)pht

halat (MEHP)

BSTFA + 1%

TMCS
Urin

0,05 - 0,2

µg/L
0,1 - 0,5 µg/L [8]

Verschiedene

Phthalatester

Keine

Derivatisierun

g

Parfüm
0,0010 -

0,0021 µg/mL

0,0031 -

0,0065 µg/mL
[9]

Hinweis: Die Nachweis- und Bestimmungsgrenzen sind stark von der spezifischen

Instrumentierung, der Säule und den analytischen Bedingungen abhängig.
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Experimentelle Protokolle
Die folgenden Protokolle beschreiben die Silylierungsderivatisierung von Monopentylphthalat.

Es ist entscheidend, unter wasserfreien Bedingungen zu arbeiten, da Silylierungsreagenzien

feuchtigkeitsempfindlich sind.[7]

Protokoll 1: Derivatisierung mit MSTFA
Dieses Protokoll ist eine allgemeine Methode zur Silylierung von Carbonsäuren und kann für

Monopentylphthalat angepasst werden.

Materialien und Reagenzien:

Monopentylphthalat (MPE) Standard oder Probenextrakt

N-Methyl-N-(trimethylsilyl)trifluoracetamid (MSTFA)

Pyridin (wasserfrei)

Geeignetes Lösungsmittel (z.B. Acetonitril, Dichlormethan, wasserfrei)

Reaktionsgefäße (z.B. 2 mL GC-Vials mit Kappen und Septen)

Heizblock oder Wasserbad

Vortexmischer

Pipetten

Vorgehensweise:

Probenvorbereitung: Überführen Sie eine bekannte Menge des MPE-Standards oder des

getrockneten Probenextrakts in ein Reaktionsgefäß. Wenn die Probe in einem wässrigen

Medium vorliegt, muss sie zunächst zur Trockne eingedampft werden, z. B. unter einem

sanften Stickstoffstrom.[7][10]

Reagenzien zugeben: Geben Sie 100 µL Pyridin und anschließend 100 µL MSTFA in das

Reaktionsgefäß.[10] Das Pyridin dient als Lösungsmittel und Katalysator.
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Reaktion: Verschließen Sie das Gefäß fest und vortexen Sie es kurz. Erhitzen Sie die

Mischung für 30 Minuten bei 60 °C in einem Heizblock oder Wasserbad.[10]

Abkühlen: Lassen Sie das Reaktionsgefäß auf Raumtemperatur abkühlen.

Analyse: Die derivatisierte Probe ist nun bereit für die Injektion in das GC-MS-System.

Protokoll 2: Derivatisierung mit BSTFA und TMCS
Dieses Protokoll ist eine Anpassung einer Methode, die für die Analyse von

Phthalatmonoestern in biologischen Proben verwendet wird.

Materialien und Reagenzien:

Monopentylphthalat (MPE) Standard oder Probenextrakt

N,O-Bis(trimethylsilyl)trifluoracetamid (BSTFA) mit 1% Trimethylchlorsilan (TMCS)

Geeignetes Lösungsmittel (z.B. Acetonitril, Ethylacetat, wasserfrei)

Reaktionsgefäße (z.B. 2 mL GC-Vials mit Kappen und Septen)

Heizblock oder Ofen

Vortexmischer

Pipetten

Vorgehensweise:

Probenvorbereitung: Überführen Sie eine bekannte Menge des MPE-Standards oder des

getrockneten Probenextrakts in ein Reaktionsgefäß.

Reagenzien zugeben: Geben Sie 50 µL des Lösungsmittels (z.B. Acetonitril) und 50 µL

BSTFA mit 1% TMCS in das Reaktionsgefäß.

Reaktion: Verschließen Sie das Gefäß fest und vortexen Sie es für etwa 10 Sekunden.

Erhitzen Sie die Mischung für 60 Minuten bei 70-80 °C.
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Abkühlen: Lassen Sie das Reaktionsgefäß auf Raumtemperatur abkühlen.

Analyse: Die derivatisierte Probe kann nun direkt in das GC-MS-System injiziert werden.

GC-MS Analyseparameter (Beispiel)
Die optimalen GC-MS-Parameter hängen von der spezifischen Ausrüstung ab. Die folgende

Tabelle enthält typische Startbedingungen für die Analyse von silylierten Phthalatmonoestern.

Parameter Empfohlene Einstellung

Gaschromatograph

GC-Säule
DB-5MS (oder äquivalent), 30 m x 0.25 mm ID,

0.25 µm Filmdicke

Trägergas Helium

Injektionsmodus Splitless

Injektortemperatur 280 °C

Ofentemperatur- programm
Anfangstemperatur 60 °C (1 min halten), dann

mit 10 °C/min auf 280 °C erhöhen (5 min halten)

Massenspektrometer

Ionisationsmodus Elektronenstoßionisation (EI) bei 70 eV

MS-Interface- Temperatur 280 °C

Ionenquellentemperatur 230 °C

Akquisitionsmodus
Full Scan (zur Identifizierung) und Selected Ion

Monitoring (SIM) (zur Quantifizierung)

Visualisierungen
Die folgenden Diagramme veranschaulichen den Arbeitsablauf der Derivatisierung und Analyse

sowie die chemische Reaktion der Silylierung.
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Abbildung 1: Allgemeiner Arbeitsablauf für die GC-MS-Analyse von MPE nach Derivatisierung.

Monopentylphthalat (MPE)
(mit aktiver Carboxylgruppe) + MSTFA Silyliertes MPE-Derivat

(flüchtig & thermisch stabil)

Click to download full resolution via product page

Abbildung 2: Chemische Reaktion der Silylierung von Monopentylphthalat mit MSTFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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